N'-(2,4-dimethoxyphenyl)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide

• IUPAC Name: N'-(2,4-dimethoxyphenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• InChI: InChI=1S/C26H29N3O5/c1-32-19-10-11-22(24(16-19)33-2)28-26(31)25(30)27-17-23(29-12-14-34-15-13-29)21-9-5-7-18-6-3-4-8-20(18)21/h3-11,16,23H,12-15,17H2,1-2H3,(H,27,30)(H,28,31)
• InChI Key: KHHVGASDFGGZIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCOCC4)OC
• Molecular Formula: C26H29N3O5
• Molecular Weight: 463.5 g/mol

Description

N'-(2,4-dimethoxyphenyl)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C26H29N3O5 and its molecular weight is 463.5 g/mol. The purity is usually 95%.
The exact mass of the compound N'-(2,4-dimethoxyphenyl)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide is 463.21072103 g/mol and the complexity rating of the compound is 671. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N'-(2,4-dimethoxyphenyl)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(2,4-dimethoxyphenyl)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The compound, also known as PRV-3279, is an investigational humanized bispecific DART molecule that targets the B-cell surface proteins CD32B and CD79B . These proteins play a crucial role in the pathophysiology of systemic lupus erythematosus (SLE) and other B cell-mediated autoimmune diseases .

Mode of Action

PRV-3279 works by intercepting the pathophysiology of systemic lupus erythematosus (SLE) and other B cell-mediated autoimmune diseases . It achieves this by targeting the B-cell surface proteins CD32B and CD79B . The compound offers a mechanism of action designed to intercept and ameliorate the overactive B cell-driven pathology of lupus and other autoimmune diseases .

Biochemical Pathways

The biochemical pathways affected by PRV-3279 involve the B-cell surface proteins CD32B and CD79B . By targeting these proteins, PRV-3279 can intercept the pathophysiology of systemic lupus erythematosus (SLE) and other B cell-mediated autoimmune diseases .

Pharmacokinetics

The pharmacokinetics of PRV-3279 were evaluated in a Phase 1b, Double-Blind, Placebo-Controlled, Multiple Ascending Dose Study . The study found that PRV-3279 was well-tolerated, with pharmacokinetic and pharmacodynamic parameters being dose-dependent .

Result of Action

The result of PRV-3279’s action is the modulation of B cells without depletion . This is achieved through the inhibition of activated B cells, while sparing non-activated B cells from depletion or inactivation . This may offer the potential for an alternative to current B cell-targeting therapies with a more favorable safety profile .

Action Environment

The action environment of PRV-3279 is within the body’s immune system, specifically targeting B cells